2-{5-[(5-methyl-2-thienyl)methylene]-2,4-dioxo-1,3-thiazolidin-3-yl}-N-phenylacetamide

• Molecular Formula: C17H14N2O3S2
• Molecular Weight: 358.4 g/mol
• IUPAC Name: 2-[(5E)-5-[(5-methylthiophen-2-yl)methylidene]-2,4-dioxo-1,3-thiazolidin-3-yl]-N-phenylacetamide
• InChI: InChI=1S/C17H14N2O3S2/c1-11-7-8-13(23-11)9-14-16(21)19(17(22)24-14)10-15(20)18-12-5-3-2-4-6-12/h2-9H,10H2,1H3,(H,18,20)/b14-9+
• InChI Key: WNNLQJGEAAZHGZ-NTEUORMPSA-N
• Isomeric SMILES: CC1=CC=C(S1)/C=C/2\C(=O)N(C(=O)S2)CC(=O)NC3=CC=CC=C3
• SMILES: CC1=CC=C(S1)C=C2C(=O)N(C(=O)S2)CC(=O)NC3=CC=CC=C3

Description

2-{5-[(5-methyl-2-thienyl)methylene]-2,4-dioxo-1,3-thiazolidin-3-yl}-N-phenylacetamide, also known as MTDP, is a synthetic compound that has gained attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

2-{5-[(5-methyl-2-thienyl)methylene]-2,4-dioxo-1,3-thiazolidin-3-yl}-N-phenylacetamide exerts its biological effects through the inhibition of various enzymes and proteins. For example, this compound has been shown to inhibit cyclooxygenase-2 (COX-2), an enzyme that plays a key role in the inflammatory response. This compound has also been shown to inhibit the activity of nuclear factor-kappa B (NF-κB), a protein that regulates the expression of genes involved in inflammation and cancer.
Biochemical and Physiological Effects:
This compound has been shown to exhibit various biochemical and physiological effects in vitro and in vivo. In vitro studies have shown that this compound can inhibit the proliferation of cancer cells, induce apoptosis, and reduce oxidative stress. In vivo studies have shown that this compound can reduce inflammation, protect against oxidative stress, and inhibit tumor growth.

Advantages and Limitations for Lab Experiments

2-{5-[(5-methyl-2-thienyl)methylene]-2,4-dioxo-1,3-thiazolidin-3-yl}-N-phenylacetamide has several advantages for lab experiments, including its stability, solubility, and ease of synthesis. However, this compound also has some limitations, including its low bioavailability and potential toxicity at high doses.

Future Directions

There are several future directions for research on 2-{5-[(5-methyl-2-thienyl)methylene]-2,4-dioxo-1,3-thiazolidin-3-yl}-N-phenylacetamide. One potential area of research is the development of this compound-based drugs for the treatment of various diseases, including cancer and inflammation. Another potential area of research is the optimization of the synthesis method for this compound to improve its yield and purity. Additionally, further studies are needed to investigate the potential toxicity of this compound and its long-term effects on human health.
In conclusion, this compound is a synthetic compound that has shown potential for various applications in medicine, agriculture, and material science. Further research is needed to fully understand its mechanism of action, biochemical and physiological effects, and potential applications.

Synthesis Methods

2-{5-[(5-methyl-2-thienyl)methylene]-2,4-dioxo-1,3-thiazolidin-3-yl}-N-phenylacetamide can be synthesized through a multistep process that involves the reaction of thioamide, thiosemicarbazide, and phenylacetic acid. The final product is obtained through a cyclization reaction that occurs between the thiazolidine ring and the imine group.

Scientific Research Applications

2-{5-[(5-methyl-2-thienyl)methylene]-2,4-dioxo-1,3-thiazolidin-3-yl}-N-phenylacetamide has been extensively studied for its potential applications in various fields, including medicine, agriculture, and material science. In medicine, this compound has been shown to exhibit anti-inflammatory, antioxidant, and anticancer properties. In agriculture, this compound has been tested as a potential alternative to traditional pesticides due to its insecticidal properties. In material science, this compound has been used as a precursor for the synthesis of various metal complexes.